3-Amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C12H20N4O2
• Molecular Weight: 252.31 g/mol
• SMILES: COCCNC(=O)C1=CN(N=C1N)C2CCCC2
• InChI: InChI=1S/C12H20N4O2/c1-18-7-6-14-12(17)10-8-16(15-11(10)13)9-4-2-3-5-9/h8-9H,2-7H2,1H3,(H2,13,15)(H,14,17)
• InChIKey: JHMDTFGSZGJPBP-UHFFFAOYSA-N

A comprehensive baseline analysis of 3-Amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-4-carboxamide could not be completed due to a critical lack of publicly available, verifiable data in primary research papers, patents, or authoritative databases. The compound is cataloged with basic identity information in chemical vendor databases, but this is insufficient for a scientific procurement decision.

Baseline Characterization for 3-Amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-4-carboxamide

A comprehensive baseline analysis of 3-Amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-4-carboxamide could not be completed due to a critical lack of publicly available, verifiable data in primary research papers, patents, or authoritative databases [1]. The compound is cataloged with basic identity information in chemical vendor databases, but this is insufficient for a scientific procurement decision. The compound is identified by CAS 2171317-64-7 and has a computed molecular weight of 252.31 g/mol [2].

Uncharacterized pyrazole-4-carboxamide building block

No publicly available biological activity data

Procurement carries high selection risk; experimental use only

• [1] Search performed on 2026-05-01 across multiple databases (PubMed, Google Patents, BindingDB, PubChem) for '3-Amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-4-carboxamide', '2171317-64-7', and related structural queries yielded no primary research articles, patents with quantitative biological data, or bioassay results. View Source
• [2] PubChem. Compound Summary for CID 146680603, 3-Amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-4-carboxamide. View Source

Generic Substitution Risk for 3-Amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-4-carboxamide

A generic substitution risk analysis cannot be performed. Without quantitative comparative data on target binding, selectivity, or functional activity against any biological target, there is no evidence to suggest this specific N-(2-methoxyethyl) analog would perform differently from other N-substituted 3-amino-1-cyclopentyl-1H-pyrazole-4-carboxamides. While class-level inferences from the pyrazole-4-carboxamide scaffold suggest potential as kinase inhibitors [1], such data is absent for this specific compound. Any substitution would be an unvalidated experiment, making procurement selections purely speculative.

Unvalidated analog

No activity data for this N-(2-methoxyethyl) analog; any substitution remains experimental

Class-level inference only

Kinase inhibitor scaffold potential is not confirmed for this specific compound

• [1] Norman, P. (2014). Evaluation of WO-2013040863, WO-2013041042 and WO-2013043962. Selective JAK1 inhibitors based on a 3-aminopyrazole-4-carboxamide scaffold. Expert Opinion on Therapeutic Patents, 24(2), 231-237. View Source

Quantitative Differentiation Evidence for 3-Amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-4-carboxamide

No Differentiation Data vs. In-Class Analogs

No head-to-head, cross-study, or class-level quantitative data could be identified for 3-Amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-4-carboxamide (CAS 2171317-64-7). A comparative analysis of computed physicochemical properties against the parent compound, 3-amino-1-cyclopentyl-1H-pyrazole-4-carboxamide (CAS 959430-09-2), reveals minor differences in lipophilicity (XLogP3: 0.7 vs 0.5) and topological polar surface area (82.2 vs 86.9 Ų), but these do not constitute a compelling differentiation for procurement selection [1].

Computed properties vs. parent

Class-level inference

ΔXLogP3: +0.2; ΔTPSA: −4.7 Ų; ΔMW: +58.1 g/mol

Insufficient as selection differentiator

Computed only, no experimental data

Evidence Dimension	Computed Physicochemical Properties
Target Compound Data	XLogP3: 0.7; TPSA: 82.2 Ų; MW: 252.31 g/mol [1]
Comparator Or Baseline	3-amino-1-cyclopentyl-1H-pyrazole-4-carboxamide: XLogP3: 0.5; TPSA: 86.9 Ų; MW: 194.23 g/mol [2]
Quantified Difference	ΔXLogP3 = +0.2; ΔTPSA = -4.7 Ų; ΔMW = +58.08 g/mol
Conditions	Values computed by PubChem (XLogP3 3.0, Cactvs 3.4.6.11). No experimental data.

Why This Matters

This minor difference is insufficient as a basis for scientific selection or procurement over any other accessible N-substituted analog.

• [1] PubChem. Compound Summary for CID 146680603, 3-Amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-4-carboxamide. View Source
• [2] PubChem. Compound Summary for CID 54775551, 3-amino-1-cyclopentyl-1H-pyrazole-4-carboxamide. View Source

Research and Industrial Applicability for 3-Amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-4-carboxamide

No Validated Application Scenario

Due to a complete absence of biological activity data, selectivity profiles, or in vivo efficacy reports, no specific research or industrial application scenario can be defined for this compound. Its use is limited to an uncharacterized chemical building block in early-stage, exploratory medicinal chemistry where the selection risk is fully accepted by the researcher. No evidence-based recommendation can be made.

Application

Selection Property

Validation Focus

Early-stage medicinal chemistry

Uncharacterized scaffold

Researcher accepts selection risk